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Compound of Interest

Compound Name: 2-Ethylhexyl stearate

Cat. No.: B1253439 Get Quote

An In-depth Technical Guide on the Molecular Structure and Chemical Characteristics of 2-
Ethylhexyl Stearate

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethylhexyl stearate (CAS No: 22047-49-0) is the ester of stearic acid and 2-ethylhexanol.[1]

It is a versatile compound utilized across various industries, including cosmetics, personal care,

and industrial applications.[2] In the pharmaceutical and drug development sector, its

properties as an emollient, solvent, and lubricant are of particular interest.[3][4] This technical

guide provides a comprehensive overview of the molecular structure, chemical characteristics,

synthesis, and safety profile of 2-Ethylhexyl stearate.

Molecular Structure and Identification
2-Ethylhexyl stearate is characterized by a long, saturated fatty acid chain derived from

stearic acid and a branched alcohol moiety from 2-ethylhexanol.[1] This structure imparts a

unique combination of properties, including low viscosity and an oily nature, resulting in a non-

greasy, hydrophobic film when applied to surfaces.[3]

Table 1: Compound Identification
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Identifier Value

IUPAC Name 2-ethylhexyl octadecanoate[5]

Synonyms
2-Ethylhexyl stearate, Octyl stearate, Cetiol

868[1][6]

CAS Number 22047-49-0[5]

Molecular Formula C₂₆H₅₂O₂[5]

Molecular Weight 396.69 g/mol [5][7]

InChI

InChI=1S/C26H52O2/c1-4-7-9-10-11-12-13-14-

15-16-17-18-19-20-21-23-26(27)28-24-25(6-

3)22-8-5-2/h25H,4-24H2,1-3H3[5]

InChIKey OPJWPPVYCOPDCM-UHFFFAOYSA-N[5]

SMILES
CCCCCCCCCCCCCCCCCC(=O)OCC(CC)CC

CC[5]

Physicochemical Characteristics
2-Ethylhexyl stearate is a clear, colorless to slightly yellowish oily liquid at room temperature.

[2][8] It is valued for its emollient properties, providing a smooth after-feel without being overly

greasy.[8] Its hydrophobic nature makes it practically insoluble in water.[9]

Table 2: Physicochemical Properties of 2-Ethylhexyl Stearate
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Property Value Reference(s)

Physical State
Clear, colorless to pale yellow

liquid
[8][10]

Odor Faint, typical [8][11]

Boiling Point 420.33°C (rough estimate) [6]

Melting Point < 6 °C (Pour Point) [11]

Density 0.854 - 0.86 g/cm³ at 20 °C [12][13]

Vapor Pressure 0 Pa at 20 °C [6][13]

Water Solubility < 0.05 mg/L at 20 °C [9][13]

logP (Octanol/Water Partition

Coefficient)

9.008 (Crippen Calculated

Property)
[14]

Viscosity (Kinematic) 14.83 mm²/s at 25.0°C [13]

Refractive Index 1.4563 (estimate) [6]

Flash Point 219.2 °C [15]

Experimental Protocols
Synthesis of 2-Ethylhexyl Stearate via Fischer
Esterification
The most common method for synthesizing 2-Ethylhexyl stearate is the Fischer esterification

of stearic acid with 2-ethylhexanol, typically in the presence of an acid catalyst.[3][9]

Materials:

Stearic Acid (1 mole equivalent)

2-Ethylhexanol (1.2 mole equivalents, slight excess to drive the reaction)

Sulfuric Acid (catalytic amount, e.g., 1-2% of the weight of stearic acid)
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Toluene (as a solvent to facilitate azeotropic removal of water)

5% Sodium Bicarbonate solution

Anhydrous Magnesium Sulfate

Distillation apparatus with a Dean-Stark trap

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and a condenser,

combine stearic acid, 2-ethylhexanol, and toluene.

Catalyst Addition: While stirring, carefully add the catalytic amount of sulfuric acid to the

mixture.

Heating and Water Removal: Heat the reaction mixture to reflux. The water formed during

the esterification will be collected in the Dean-Stark trap as an azeotrope with toluene.

Continue the reaction until no more water is collected, indicating the completion of the

reaction.

Neutralization: Cool the reaction mixture to room temperature. Transfer the mixture to a

separatory funnel and wash with a 5% sodium bicarbonate solution to neutralize the acidic

catalyst. Repeat the washing until the aqueous layer is neutral.

Aqueous Wash: Wash the organic layer with distilled water to remove any remaining salts.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the toluene using a rotary

evaporator.

Purification: The crude 2-Ethylhexyl stearate can be further purified by vacuum distillation

to obtain a high-purity product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1253439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ultrasound-Assisted Enzymatic Synthesis
A greener alternative for the synthesis of 2-Ethylhexyl stearate involves enzymatic catalysis

with ultrasound assistance.[16]

Materials:

Stearic Acid

2-Ethylhexanol

Immobilized Lipase (e.g., Fermase CALB 10000)[16]

Ultrasound bath/probe

Procedure:

Reactant Mixture: Combine 2-ethylhexanol and stearic acid in a suitable reaction vessel. A

molar ratio of 2:1 (2-ethylhexanol to stearic acid) has been shown to be effective.[16]

Enzyme Addition: Add the immobilized lipase to the mixture (e.g., 2% w/w).[16]

Ultrasonication: Place the reaction vessel in an ultrasound bath or use an ultrasonic probe.

Apply ultrasound treatment (e.g., 80 W power, 50% duty cycle) at a controlled temperature

(e.g., 50°C).[16]

Reaction Monitoring: Monitor the reaction progress by techniques such as titration to

determine the acid value or chromatography to measure the conversion to the ester.

Enzyme Separation: Upon completion, the immobilized enzyme can be easily separated

from the product mixture by filtration for reuse.

Purification: The resulting 2-Ethylhexyl stearate can be purified as needed, for example, by

vacuum distillation.

This method can achieve high conversion rates (e.g., 95.87%) in a significantly shorter reaction

time compared to conventional mechanical stirring methods.[16]
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Reactivity and Stability
2-Ethylhexyl stearate is a stable compound under normal storage and handling conditions.

[11][12] It is resistant to hydrolysis and oxidation.[17][18] Hazardous polymerization will not

occur.[11] It is incompatible with strong oxidizing agents.[12] When heated to decomposition, it

may emit acrid smoke and irritating vapors.[6]

Safety and Toxicology
2-Ethylhexyl stearate is generally considered to have a low toxicity profile.

Table 3: Toxicological Data for 2-Ethylhexyl Stearate

Endpoint Result Reference(s)

Acute Oral Toxicity (rat) LD50 > 2000 mg/kg bw [13]

Acute Dermal Toxicity (rat) LD50 > 2000 mg/kg bw [13]

Acute Inhalation Toxicity (rat) LC50 > 5.7 mg/L air [13]

Skin Corrosion/Irritation Not classified as an irritant [11][19]

Serious Eye Damage/Irritation May cause slight irritation [6][11]

Skin Sensitization Not classified as a sensitizer [19][20]

Germ Cell Mutagenicity Not classified as mutagenic [19][20]

Carcinogenicity
Not expected to be

carcinogenic
[19][20]

Reproductive Toxicity
Not classified as a

reproductive toxicant
[19][20]

The Cosmetic Ingredient Review (CIR) Expert Panel has affirmed its safety for use in

cosmetics and personal care products.[10] Due to its low water solubility and high molecular

weight, dermal absorption is considered to be very limited.[9]

Applications in Research and Drug Development
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The properties of 2-Ethylhexyl stearate make it a valuable excipient in topical and transdermal

drug delivery systems.

Emollient: It can improve the feel and spreadability of creams and lotions, enhancing patient

compliance.[1][8]

Solvent: Its ability to dissolve other ingredients makes it useful for formulating products

containing lipophilic active pharmaceutical ingredients (APIs).[1][15]

Penetration Enhancer: While not its primary role, its interaction with the stratum corneum can

potentially enhance the penetration of certain APIs.

Vehicle in Formulations: It can serve as a vehicle in oil-based formulations and as a

component of the oil phase in emulsions.[2]
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Caption: Workflow for the synthesis of 2-Ethylhexyl stearate via Fischer Esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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